- Microbial Transformation of 20(S)-Protopanaxatriol-Type Saponins by Absidia coeruleaJournal of Natural Products, 2007, 70(7), 1203-1206,
Cas no 948046-17-1 (β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12,25-trihydroxydammara-20(22),24-dien-6-yl 2-O-β-D-xylopyranosyl-)
948046-17-1 structure
β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12,25-trihydroxydammara-20(22),24-dien-6-yl 2-O-β-D-xylopyranosyl-
948046-17-1
5687501
β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12,25-trihydroxydammara-20(22),24-dien-6-yl 2-O-β-D-xylopyranosyl- Properties
Names and Identifiers
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- β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12,25-trihydroxydammara-20(22),24-dien-6-yl 2-O-β-D-xylopyranosyl-
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Experimental Properties
- 848.8±65.0 °C(Predicted)
- 12.85±0.70(Predicted)
- 1.29±0.1 g/cm3(Predicted)
β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12,25-trihydroxydammara-20(22),24-dien-6-yl 2-O-β-D-xylopyranosyl- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Solvents: Ethanol , Water ; 4 d, 26 °C
Reference
β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12,25-trihydroxydammara-20(22),24-dien-6-yl 2-O-β-D-xylopyranosyl- Raw materials
β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12,25-trihydroxydammara-20(22),24-dien-6-yl 2-O-β-D-xylopyranosyl- Preparation Products
- Ginsenoside Rh4 (174721-08-5)
- Ginsenoside Rh1 (63223-86-9)
- Notoginsenoside R2 (80418-25-3)
- (20R)-Ginsenoside Rh1 (80952-71-2)
- 20(R)-Notoginsenoside R2 (948046-15-9)
- (3β,6α,12β,20E)-3,12,25-Trihydroxydammar-20(22)-en-6-yl 2-O-β-D-xylopyranosyl-β-D-glucopyranoside (948046-16-0)
- (3β,6α,12β,20ξ)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-β-D-xylopyranosyl-β-D-glucopyranoside (948046-18-2)
- sanchinoside-B1 (97744-96-2)
β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12,25-trihydroxydammara-20(22),24-dien-6-yl 2-O-β-D-xylopyranosyl- Related Literature
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948046-17-1 (β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12,25-trihydroxydammara-20(22),24-dien-6-yl 2-O-β-D-xylopyranosyl-) Related Products
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